Cas no 2034584-23-9 (ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate)

• Product Name: ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate
• CAS No: 2034584-23-9
• MF: C₁₇H₂₁FN₄O₃
• MW: 348.372047185898
• CID: 5353740
• Update Time: 2025-05-20

ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)piperidine-1-carboxylate
• ethyl 4-[[4-(2-fluorophenyl)-5-oxo-1H-1,2,4-triazol-3-yl]methyl]piperidine-1-carboxylate
• ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate

• Inchi： 1S/C17H21FN4O3/c1-2-25-17(24)21-9-7-12(8-10-21)11-15-19-20-16(23)22(15)14-6-4-3-5-13(14)18/h3-6,12H,2,7-11H2,1H3,(H,20,23)
• InChI Key： GSISIPOURYKOQY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(NN=C1CC1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 2
• Topological Polar Surface Area: 74.2

Additional information on ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate

Research Brief on Ethyl 4-{[4-(2-Fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate (CAS: 2034584-23-9)

Recent studies have highlighted the potential of ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate (CAS: 2034584-23-9) as a promising compound in the field of medicinal chemistry. This molecule, characterized by its unique triazole and piperidine moieties, has garnered attention for its potential applications in targeting specific biological pathways, particularly in the context of neurological and inflammatory disorders.

The synthesis of this compound involves a multi-step process, starting with the condensation of 2-fluorophenylhydrazine with ethyl 2-cyanoacetate, followed by cyclization to form the 1,2,4-triazole core. Subsequent functionalization with a piperidine moiety and carboxylate ester group yields the final product. Recent optimizations in the synthetic route have improved yields and purity, making it more accessible for preclinical studies.

In vitro studies have demonstrated that ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate exhibits significant binding affinity for GABA_A receptors, suggesting potential anxiolytic and sedative properties. Additionally, preliminary data indicate that the compound may modulate inflammatory cytokines, such as TNF-α and IL-6, which could be relevant for treating autoimmune diseases.

Pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, with the compound achieving therapeutic concentrations in the brain. However, further research is needed to assess its metabolic stability and potential toxicity. Recent collaborations between academic and industrial researchers aim to explore its therapeutic potential in greater depth, with a focus on structure-activity relationships and derivative development.

In conclusion, ethyl 4-{[4-(2-fluorophenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}piperidine-1-carboxylate represents a promising candidate for further development in the treatment of neurological and inflammatory conditions. Ongoing research will be critical to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.